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Compound of Interest

Compound Name: JNJ-65355394

Cat. No.: B15608728

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-65355394 is a potent and selective inhibitor of O-GlcNAc hydrolase (OGA), the enzyme

responsible for removing O-linked β-N-acetylglucosamine (O-GlcNAc) from serine and

threonine residues of nuclear and cytoplasmic proteins. The O-GlcNAc modification is a

dynamic post-translational modification that plays a crucial role in a wide range of cellular

processes, including signal transduction, transcription, and protein stability. Dysregulation of O-

GlcNAcylation has been implicated in various diseases, including neurodegenerative disorders

and cancer. These application notes provide detailed protocols for developing cell-based

assays to characterize the activity of JNJ-65355394.

Signaling Pathway
The core signaling pathway affected by JNJ-65355394 is the dynamic modification of proteins

by O-GlcNAcylation. This process, often referred to as O-GlcNAc cycling, is governed by two

enzymes: O-GlcNAc transferase (OGT), which adds the O-GlcNAc moiety, and OGA, which

removes it. JNJ-65355394 inhibits OGA, leading to an accumulation of O-GlcNAcylated
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proteins. This can have widespread effects on various downstream signaling pathways that are

regulated by the O-GlcNAcylation of key proteins.
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O-GlcNAc Cycling and Inhibition by JNJ-65355394
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Workflow for O-GlcNAcylation Quantification

Experimental Steps

1. Cell Seeding

2. Treatment with JNJ-65355394

3. Cell Lysis

4. Protein Quantification (BCA Assay)

5. SDS-PAGE

6. Western Blot Transfer

7. Immunoblotting
(Anti-O-GlcNAc & Loading Control)

8. Imaging and Densitometry

9. Data Analysis
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CETSA Experimental Workflow

Experimental Steps

1. Cell Culture and Treatment
(Vehicle vs. JNJ-65355394)

2. Cell Harvest and Resuspension

3. Aliquoting and Heating
(Temperature Gradient)

4. Cell Lysis (Freeze-Thaw)

5. Separation of Soluble and
Precipitated Proteins (Centrifugation)

6. Analysis of Soluble Fraction
(Western Blot for OGA)

7. Data Analysis
(Plotting and Tm Calculation)
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MTT Assay Workflow

Experimental Steps

1. Seed Cells in 96-well Plate

2. Treat with Serial Dilutions
of JNJ-65355394

3. Incubate for Desired Duration
(e.g., 24, 48, 72 hours)

4. Add MTT Reagent

5. Incubate to Allow
Formazan Crystal Formation

6. Solubilize Formazan Crystals

7. Measure Absorbance
(e.g., at 570 nm)

8. Calculate % Cell Viability
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To cite this document: BenchChem. [Application Notes and Protocols for Developing Cell-
Based Assays with JNJ-65355394]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608728/docs#application-notes-and-protocols-for-
developing-cell-based-assays-with-jnj-65355394]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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